![molecular formula C15H20N4O4 B1212795 3,4,5-triethoxy-N-(1H-1,2,4-triazol-5-yl)benzamide](/img/structure/B1212795.png)
3,4,5-triethoxy-N-(1H-1,2,4-triazol-5-yl)benzamide
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Overview
Description
3,4,5-triethoxy-N-(1H-1,2,4-triazol-5-yl)benzamide is a member of benzamides.
Scientific Research Applications
Crystal and Molecular Structure Studies
- Crystallographic Studies : The crystallographic study of closely related N-{[4-(3-aryl-4-sydnonylideneamino)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl}benzamides reveals the formation of centrosymmetric four-molecule aggregates linked by hydrogen bonds (Chinthal et al., 2020).
- Molecular Structure Analysis : N-(3-Methyl-5-phenyl-3,5-dihydro-4H-1,2,4-triazol-4-yl)benzamide, a derivative, is used in structural studies showing hydrogen bonds and π-π interactions forming a two-dimensional supramolecular network (Şahin et al., 2008).
Synthesis and Chemical Properties
- Novel Synthesis Approaches : A study describes the synthesis of guanidine derivatives including N-{(7-(4,5-dihydro-1H-imidazol-2-yl)-2-(p-tolyl)-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazol-3(5H)-ylidene)aminomethylene}benzamide, showing the diverse synthesis methods of such compounds (Balewski & Kornicka, 2021).
- Microwave-Assisted Synthesis : Research on catalyst- and solvent-free synthesis of derivatives through microwave-assisted Fries rearrangement offers insights into innovative synthesis techniques for these compounds (Moreno-Fuquen et al., 2019).
Biological and Pharmacological Activities
- Antiviral Activities : Benzamide-based derivatives, including those with triazole components, have shown remarkable antiavian influenza virus activity, indicating their potential in antiviral treatments (Hebishy et al., 2020).
- Antimicrobial Properties : Various 1,2,4-triazole derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, suggesting their potential use in combating microbial infections (Patel et al., 2015).
Properties
Molecular Formula |
C15H20N4O4 |
---|---|
Molecular Weight |
320.34 g/mol |
IUPAC Name |
3,4,5-triethoxy-N-(1H-1,2,4-triazol-5-yl)benzamide |
InChI |
InChI=1S/C15H20N4O4/c1-4-21-11-7-10(14(20)18-15-16-9-17-19-15)8-12(22-5-2)13(11)23-6-3/h7-9H,4-6H2,1-3H3,(H2,16,17,18,19,20) |
InChI Key |
OQFGCQYOXRUGLU-UHFFFAOYSA-N |
SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NC=NN2 |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NC=NN2 |
solubility |
1.1 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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